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Compound of Interest

Compound Name: Acetone-d

Cat. No.: B1623232 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides a detailed overview of the freezing and boiling points of

Acetone-d6 (Hexadeuteroacetone), a common deuterated solvent. It includes a summary of

reported values and outlines standardized experimental protocols for their determination,

intended to support laboratory research and development.

Physical Properties of Acetone-d6
Acetone-d6, the deuterated isotopologue of acetone, is a widely used solvent in Nuclear

Magnetic Resonance (NMR) spectroscopy.[1] Its physical properties are nearly identical to

those of protonated acetone.[2] Accurate knowledge of its freezing and boiling points is crucial

for its application in various experimental conditions.

Summary of Quantitative Data
The freezing and boiling points of Acetone-d6 have been reported in various chemical and

safety data sheets. A summary of these values is presented below. The slight variations can be

attributed to different experimental conditions and measurement purities.
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Physical Property Reported Value (°C) Reported Value (K)

Freezing Point / Melting Point
-93.8 to -95.4[3][4][5][6][7][8][9]

[10][11]
177.75 to 179.35

Boiling Point
55.5 to 56.5[2][3][4][5][8][9][12]

[13][14]
328.65 to 329.65

Experimental Protocols for Determination of
Physical Properties
While specific experimental reports for the determination of these values for acetone-d6 are

not readily published, standardized methods, such as those provided by the Organisation for

Economic Co-operation and Development (OECD), are applicable.

Determination of Freezing/Melting Point (OECD
Guideline 102)
The freezing point is the temperature at which a substance transitions from a liquid to a solid

state upon cooling.[15] Several methods can be employed for this determination.[16] The

capillary method is a common and reliable technique.[10]

Protocol: Capillary Tube Method

Sample Preparation: A small amount of liquid acetone-d6 is introduced into a capillary tube,

which is then sealed at one end.

Apparatus Setup: The capillary tube is attached to a calibrated thermometer. This assembly

is placed in a temperature-controlled block or a liquid bath.[10]

Cooling Process: The temperature of the block or bath is gradually lowered.

Observation: The sample is observed for the first appearance of crystals or solidification.

Freezing Point Determination: The temperature at which solidification begins is recorded as

the freezing point. For a more precise measurement, a cooling curve can be generated by
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plotting temperature against time. The freezing point is identified as the plateau in the curve

where the temperature remains constant during the phase transition.[17][18]

Determination of Boiling Point (OECD Guideline 103)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[3][19] The Siwoloboff method is a suitable technique for

small sample volumes.[20]

Protocol: Siwoloboff Method

Sample Preparation: A small volume of acetone-d6 is placed in a sample tube.

Apparatus Setup: A boiling capillary (a capillary tube sealed approximately 1 cm from the

bottom) is placed, open-end down, into the sample tube. The sample tube is then attached to

a calibrated thermometer.[20]

Heating Process: The assembly is heated in a liquid bath. As the temperature rises, air

trapped in the capillary tube expands and escapes as bubbles.

Observation: As the temperature approaches the boiling point, the bubbling becomes more

rapid as the air is replaced by acetone-d6 vapor. The heating is continued until a continuous

stream of bubbles is observed.

Boiling Point Determination: The heat source is then removed. The temperature at which the

stream of bubbles ceases and the liquid is drawn back into the capillary tube is recorded as

the boiling point.[20] This temperature corresponds to the point where the external pressure

is equal to the vapor pressure of the substance.

Visualization of Experimental Workflow
The logical flow for determining the physicochemical properties of a deuterated solvent like

acetone-d6 can be visualized as a structured workflow, from initial sample handling to final

data reporting.
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1. Sample Preparation

2. Experimental Determination

Freezing Point (OECD 102) Boiling Point (OECD 103)

3. Data Analysis & Reporting
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Verify purity (e.g., NMR, GC-MS)
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inverted capillary
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Observe phase transition

Record transition
temperatures

Controlled heating

Observe bubble stream
and liquid re-entry

Apply atmospheric
pressure correction (for BP)
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standard deviation

Report final values with
uncertainty

Click to download full resolution via product page

Caption: Workflow for Physical Property Determination of Acetone-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of
Acetone-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1623232#freezing-and-boiling-point-of-acetone-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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